N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)acetamide
• InChI: InChI=1S/C17H16Cl2N2O/c18-14-5-6-16(15(19)9-14)20-17(22)11-21-8-7-12-3-1-2-4-13(12)10-21/h1-6,9H,7-8,10-11H2,(H,20,22)
• InChI Key: MYVZVQRJAYZOOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O
• Molecular Weight: 335.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most commonly prescribed drugs in the world.

Mechanism of Action

N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. It achieves this by blocking the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It can also inhibit platelet aggregation and reduce the risk of blood clots. In addition, it has been shown to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide is widely used in laboratory experiments due to its well-established pharmacological properties. It is relatively inexpensive and readily available. However, it is important to note that its effects can vary depending on the experimental conditions and the dose used.

Future Directions

There are a number of potential future directions for research on N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide. One area of interest is its potential use in the treatment of cancer. Studies have shown that it may have anti-cancer properties and could be used in combination with other drugs to improve treatment outcomes. Another area of interest is its potential use in the treatment of Alzheimer's disease. Studies have shown that it may have neuroprotective properties and could help to slow the progression of the disease. Finally, there is interest in developing new formulations of N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide that could improve its bioavailability and reduce potential side effects.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-(3,4-dihydro-2(1H)-isoquinolinyl)acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used to treat conditions such as arthritis, menstrual cramps, and postoperative pain. In addition, it has been shown to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurological disorders.